molecular formula C16H16N4 B8414202 7-Allylamino-5-methyl-3-phenyl-1H-pyrazolo[4,3-b]pyridine

7-Allylamino-5-methyl-3-phenyl-1H-pyrazolo[4,3-b]pyridine

Cat. No.: B8414202
M. Wt: 264.32 g/mol
InChI Key: PFOOJTFHVDYZEA-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

7-Allylamino-5-methyl-3-phenyl-1H-pyrazolo[4,3-b]pyridine is a useful research compound. Its molecular formula is C16H16N4 and its molecular weight is 264.32 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C16H16N4

Molecular Weight

264.32 g/mol

IUPAC Name

5-methyl-3-phenyl-N-prop-2-enyl-1H-pyrazolo[4,3-b]pyridin-7-amine

InChI

InChI=1S/C16H16N4/c1-3-9-17-13-10-11(2)18-16-14(19-20-15(13)16)12-7-5-4-6-8-12/h3-8,10H,1,9H2,2H3,(H,17,18)(H,19,20)

InChI Key

PFOOJTFHVDYZEA-UHFFFAOYSA-N

Canonical SMILES

CC1=CC(=C2C(=N1)C(=NN2)C3=CC=CC=C3)NCC=C

Origin of Product

United States

Synthesis routes and methods

Procedure details

A mixture of 7-chloro-5-methyl-3-phenyl-1H-pyrazolo[4,3-b]pyridine (D9) (1 g), xylene (80 ml) and allylamine (20 ml) was placed in a Parr pressure vessel and heated at 142° rising to 162° for 2 days during which time the internal pressure rose to 75 psi. The vessel was then allowed to cool, the pressure released and the contents evaporated to dryness. The residue was chromotographed on basic alumina eluting with ether and then a rising percentage of methanol (to 25%). Approximately 90% of the starting material was recovered. The fractions containing the required product were combined, evaporated to dryness and recrystallised from ether/pentane with charcoal decolourisation to give the title compound as an off-white crystalline solid, m.p. 92°-105° followed by resolidification and melting 171°-177°.
Quantity
1 g
Type
reactant
Reaction Step One
Quantity
20 mL
Type
reactant
Reaction Step One
Quantity
80 mL
Type
solvent
Reaction Step One

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